molecular formula C8H15Cl2N3 B6265196 rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride CAS No. 1807941-24-7

rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride

Cat. No. B6265196
CAS RN: 1807941-24-7
M. Wt: 224.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is a cyclopropanamine compound that has been studied for its potential medical applications. It has been used in research studies to explore the effects of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has been studied for its potential mechanism of action. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). By inhibiting the activity of these enzymes, rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is thought to reduce inflammation and potentially reduce the risk of certain types of cancer.
Biochemical and Physiological Effects
Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has been studied for its potential biochemical and physiological effects. In studies, it has been found to reduce inflammation and potentially reduce the risk of certain types of cancer. Additionally, it has been found to reduce the production of certain cytokines, such as TNF-alpha and IL-6, which are associated with inflammation.

Advantages and Limitations for Lab Experiments

Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is commercially available. Additionally, it is a relatively stable compound and is not easily degraded. However, it is not soluble in water, which can limit its use in certain experiments.

Future Directions

Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has potential for further research. One potential future direction is to explore its potential to inhibit the growth of other types of cancer cells. Additionally, further research could be done to explore its potential to reduce inflammation and its potential to reduce the risk of certain types of cancer. Additionally, further research could be done to explore its potential to inhibit the activity of other enzymes, such as cyclooxygenase-1 (COX-1) and 5-lipoxygenase-activating protein (FLAP). Finally, further research could be done to explore its potential to reduce the production of other cytokines, such as IL-1beta and IL-8.

Synthesis Methods

Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is synthesized via a reaction between a 1-methyl-1H-pyrazol-4-yl chloride and a 1,2-dichlorocyclopropane. The reaction is carried out in the presence of a base, such as potassium carbonate, to form the desired compound. The reaction is typically carried out in a solvent, such as acetonitrile or dichloromethane, and is typically heated to a temperature of around 80-90°C.

Scientific Research Applications

Rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride has been studied for its potential medical applications, particularly in the field of cancer research. It has been studied for its potential to inhibit the growth of certain cancer cells and has been found to be effective in inhibiting the growth of certain types of cancer cells. Additionally, it has been studied for its potential to reduce inflammation, as well as its potential to reduce the risk of certain types of cancer.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride involves the reaction of 1,5-dimethyl-1H-pyrazole with cyclopropanecarboxaldehyde followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1,5-dimethyl-1H-pyrazole", "cyclopropanecarboxaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. React 1,5-dimethyl-1H-pyrazole with cyclopropanecarboxaldehyde in the presence of a suitable catalyst to form the corresponding imine.", "2. Reduce the imine with sodium borohydride to form the amine.", "3. React the amine with hydrochloric acid to form the dihydrochloride salt of rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine." ] }

CAS RN

1807941-24-7

Product Name

rac-(1R,2S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride

Molecular Formula

C8H15Cl2N3

Molecular Weight

224.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.